Z-Phe-Ala-Diazomethylketone
Catalog No.
S8553916
CAS No.
71732-53-1
M.F
C21H22N4O4
M. Wt
394.4 g/mol
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CAS Number
71732-53-1
Product Name
Z-Phe-Ala-Diazomethylketone
IUPAC Name
benzyl N-[(2S)-1-[[(2S)-4-diazo-3-oxobutan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]carbamate
Molecular Formula
C21H22N4O4
Molecular Weight
394.4 g/mol
InChI
InChI=1S/C21H22N4O4/c1-15(19(26)13-23-22)24-20(27)18(12-16-8-4-2-5-9-16)25-21(28)29-14-17-10-6-3-7-11-17/h2-11,13,15,18H,12,14H2,1H3,(H,24,27)(H,25,28)/t15-,18-/m0/s1
InChI Key
QMPATRQNERZOMF-YJBOKZPZSA-N
Canonical SMILES
CC(C(=O)C=[N+]=[N-])NC(=O)C(CC1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2
Isomeric SMILES
C[C@@H](C(=O)C=[N+]=[N-])NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2
XLogP3
2
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
394.16410520 g/mol
Monoisotopic Mass
394.16410520 g/mol
Heavy Atom Count
29
Dates
Last modified: 07-27-2023
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